Cas no 41272-40-6 (Solvent Green 1)

Solvent Green 1 Properties

Names and Identifiers

• Solvent Green 1
• C.I. Solvent Green 1,acetate salt
• [4-[alpha-[4-(Dimethylamino)phenyl]benzylidene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium acetate
• [4-[[4-(dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;acetate
• 41272-40-6
• (4-(alpha-(4-(Dimethylamino)phenyl)benzylidene)cyclohexa-2,5-dien-1-ylidene)dimethylammonium acetate
• DTXSID9068295
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, acetate (1:1)
• C.I. Solvent Green 1, acetate salt
• EINECS 255-288-2
• EC 255-288-2
• Solvent Green 1, acetate salt
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, acetate
• NS00078316
• SCHEMBL2515405
• Methanaminium, N-[4-[[4-(dimethylamino)phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, acetate
• VPJMOSKUCQUJHU-UHFFFAOYSA-M
• +Expand

• InChIKey： JORAGBAOOQINIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H27N3.2C2H4O2/c1-26(2)21-10-8-19(9-11-21)22(18-6-4-3-5-7-18)20-12-14-23(16-24,17-25)15-13-20;2*1-2(3)4/h3-15H,16-17,24-25H2,1-2H3;2*1H3,(H,3,4)
• SMILES： CC([O-])=O.CC([O-])=O.CN(C1C=CC(/C(=C2\C=CC(C[NH3+])(C[NH3+])C=C\2)/C2C=CC=CC=2)=CC=1)C

Computed Properties

• Exact Mass: 465.26300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 329.201774
• Heavy Atom Count: 25
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 6.2

Experimental Properties

• LogP: -0.33690
• PSA: 138.78000
• Boiling Point: °Cat760mmHg
• Flash Point: °C